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Compound of Interest

Compound Name: 2-(2-Chlorophenyl)ethanamidine

Cat. No.: B1354646

Technical Dossier: 2-Chlorobenzene-1-
carboximidamide

An In-depth Examination of its Molecular Characteristics
For Researchers, Scientists, and Drug Development Professionals

This technical document provides a concise overview of the molecular structure and weight of
2-chlorobenzene-1-carboximidamide. It is important to note that the queried term, "2-
chlorobenzeneethanimidamide,” is likely a misnomer for the formally recognized compound, 2-
chlorobenzene-1-carboximidamide, which is the focus of this guide. While in-depth
experimental protocols and specific biological signaling pathways for this molecule are not
readily available in published scientific literature, this guide furnishes the foundational
molecular data.

Molecular Data Summary

The fundamental quantitative data for 2-chlorobenzene-1-carboximidamide is presented below.
This information is crucial for a variety of research and development applications, from
analytical characterization to computational modeling.
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Property Value

Molecular Formula C7H7CIN2

Molecular Weight 154.60 g/mol

IUPAC Name 2-chlorobenzenecarboximidamide
CAS Number 45743-05-3

Molecular Structure

The two-dimensional chemical structure of 2-chlorobenzene-1-carboximidamide is depicted in
the following diagram. This visualization illustrates the arrangement of atoms and bonds, which
is fundamental to understanding the molecule's chemical properties and potential interactions.

2D structure of 2-chlorobenzene-1-carboximidamide.

Experimental Protocols and Signaling Pathways

A comprehensive search of scientific databases and literature did not yield specific, detailed
experimental protocols for the synthesis of 2-chlorobenzene-1-carboximidamide. While general
methods for the synthesis of related benzamidine and benzimidazole compounds exist, a
validated, step-by-step protocol for this particular molecule is not publicly available.

Furthermore, there is no available information detailing any specific biological signaling
pathways in which 2-chlorobenzene-1-carboximidamide may be involved. Research into the
biological activity and mechanism of action of this compound appears to be limited.

Conclusion

This technical guide provides the core molecular information for 2-chlorobenzene-1-
carboximidamide, including its molecular weight and structure. For professionals in research
and drug development, this foundational data is a critical starting point. However, the lack of
detailed, publicly available experimental protocols and biological pathway information indicates
that this compound is a relatively understudied area, potentially offering opportunities for novel

research.
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 To cite this document: BenchChem. [2-chlorobenzeneethanimidamide molecular structure
and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354646#2-chlorobenzeneethanimidamide-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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